Cas no 2243978-33-6 (N1,N4,2,5-Tetrahydroxyterephthalamide)

• Product Name: N1,N4,2,5-Tetrahydroxyterephthalamide
• CAS No: 2243978-33-6
• MF: C₈H₈N₂O₆
• MW: 228.158922195435
• CID: 5140463
• PubChem ID: 162678989
• Update Time: 2026-03-03

N1,N4,2,5-Tetrahydroxyterephthalamide Chemical and Physical Properties

Names and Identifiers

• N1,N4,2,5-tetrahydroxyterephthalamide
• G65780
• 2243978-33-6
• CS-0169832
• N1,N2,4,5-tetrahydroxybenzene-1,4-dicarboxamide
• SCHEMBL25060900
• N1,N4,2,5-Tetrahydroxyterephthalamide

• Inchi： 1S/C8H8N2O6/c11-5-1-3(7(13)9-15)6(12)2-4(5)8(14)10-16/h1-2,11-12,15-16H,(H,9,13)(H,10,14)
• InChI Key： MWYAJXLJJYJXSL-UHFFFAOYSA-N
• SMILES： C1(C(NO)=O)=CC(O)=C(C(NO)=O)C=C1O

Computed Properties

• Exact Mass: 228.03823598g/mol
• Monoisotopic Mass: 228.03823598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 139Ų

Additional information on N1,N4,2,5-Tetrahydroxyterephthalamide

Recent Advances in the Study of N1,N4,2,5-Tetrahydroxyterephthalamide (CAS: 2243978-33-6)

N1,N4,2,5-Tetrahydroxyterephthalamide (CAS: 2243978-33-6) is a novel compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a promising candidate for drug development, particularly in the areas of anticancer and antimicrobial therapies. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its mechanisms of action, pharmacological properties, and future research directions.

The compound's chemical structure, characterized by multiple hydroxyl groups and an aromatic core, suggests a high potential for interaction with biological targets. Recent in vitro studies have demonstrated that N1,N4,2,5-Tetrahydroxyterephthalamide exhibits significant inhibitory effects on specific cancer cell lines, including breast and lung cancer cells. The mechanism of action appears to involve the disruption of cellular redox balance and induction of apoptosis, making it a compelling subject for further investigation in oncology.

In addition to its anticancer properties, preliminary research has also indicated that N1,N4,2,5-Tetrahydroxyterephthalamide possesses antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. This dual functionality underscores its versatility and potential as a multi-target therapeutic agent. Researchers have employed advanced techniques such as molecular docking and quantitative structure-activity relationship (QSAR) modeling to elucidate the compound's binding affinities and optimize its efficacy.

Despite these promising findings, challenges remain in the development of N1,N4,2,5-Tetrahydroxyterephthalamide as a viable drug candidate. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on derivatization and formulation strategies to enhance the compound's pharmacokinetic profile while minimizing adverse effects.

Looking ahead, the integration of N1,N4,2,5-Tetrahydroxyterephthalamide into combination therapies and its potential synergy with existing drugs represent exciting avenues for future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's unique properties and broad-spectrum activity position it as a valuable asset in the ongoing quest for innovative therapeutic solutions.